

Technical Guide: BW 245C – Selective DP1 Receptor Agonist[1]

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: BW 245C
CAS No.: 78420-14-1
Cat. No.: B1258413

[Get Quote](#)

Executive Summary

BW 245C (Curwilarin) is a potent, highly selective agonist of the Prostaglandin D2 receptor 1 (DP1).[1] Unlike the endogenous ligand Prostaglandin D2 (PGD2), which activates both DP1 and CRTH2 (DP2) receptors, **BW 245C** allows researchers to isolate DP1-mediated signaling pathways. This distinction is critical in pharmacological research, as DP1 and DP2 often exert opposing physiological effects—DP1 typically mediating vasodilation and inhibition of platelet aggregation (via Gs-coupling), while DP2 drives chemotaxis and Th2-mediated inflammation (via Gi-coupling).

This guide provides a comprehensive technical framework for utilizing **BW 245C** in drug discovery and mechanistic research, focusing on cardiovascular hemodynamics, hemostasis, and anti-fibrotic signaling.

Part 1: Molecular Pharmacology & Mechanism of Action

Receptor Selectivity and Affinity

BW 245C is a hydantoin derivative structurally designed to mimic PGD2 but with enhanced stability and selectivity.

- Primary Target: DP1 Receptor (High Affinity).[2]
- Secondary Interactions: Low/Negligible affinity for DP2 (CRTH2), FP, and TP receptors. Moderate activity observed at EP2 and EP4 receptors at high micromolar concentrations, necessitating the use of specific antagonists (e.g., BW A868C for DP1 confirmation) in complex tissue assays.
- Stability: Unlike PGD2, which rapidly metabolizes into the J-series prostaglandins (e.g., 15d-PGJ2, a PPAR

agonist), **BW 245C** remains chemically stable in physiological buffers, preventing confounding PPAR

activation.

Signaling Cascade

Upon binding to the DP1 receptor, **BW 245C** induces a conformational change that activates the Gs


protein subunit. This triggers the canonical cAMP/PKA signaling axis.

Key Signaling Events:

- Activation: Ligand binding recruits Gs
- Amplification: Adenylyl Cyclase (AC) is activated, converting ATP to cAMP.
- Effect: Elevated cAMP activates Protein Kinase A (PKA).
- Downstream Targets:
 - Platelets: Phosphorylation of VASP (Vasodilator-stimulated phosphoprotein) and inhibition of MLCK (Myosin Light Chain Kinase), preventing shape change and aggregation.

- Smooth Muscle:[3] Phosphorylation of MLCK, leading to relaxation (Vasodilation).

Visualization: DP1 Signaling Pathway



[Click to download full resolution via product page](#)

Figure 1: **BW 245C**-mediated DP1 signaling cascade leading to vasorelaxation and platelet inhibition.

Part 2: Physiological Profile & Data Summary[6]

Quantitative Pharmacological Data

The following table summarizes the potency and selectivity profile of **BW 245C** compared to the endogenous ligand PGD2.

Parameter	BW 245C	PGD2 (Endogenous)	Notes
DP1 Affinity (Ki)	~1–10 nM	~1–5 nM	Highly potent at DP1.
DP2 (CRTH2) Affinity	> 10,000 nM	~1–10 nM	Critical Differentiator: BW 245C does not activate DP2.
Platelet Inhibition (IC50)	~20–50 nM	~10–30 nM	Potent inhibitor of ADP-induced aggregation.
Vasodilation (Potency)	High	Moderate	Causes systemic hypotension via peripheral resistance reduction.
Metabolic Stability	High (Hours)	Low (Minutes)	PGD2 degrades to PGJ2; BW 245C does not.

Therapeutic Implications[1][3][7]

- Glaucoma: **BW 245C** reduces intraocular pressure (IOP) effectively, though clinical utility is limited by conjunctival hyperemia (red eye) due to vasodilation [1].

- Pulmonary Fibrosis: Emerging evidence suggests **BW 245C** inhibits fibroblast proliferation and collagen deposition, offering a potential anti-fibrotic mechanism distinct from TGF-
inhibition [2].
- Atherosclerosis: By inhibiting platelet aggregation and reducing vascular inflammation, DP1 agonism presents a theoretical benefit in atheroprotection.

Part 3: Experimental Protocols

Protocol A: In Vitro Platelet Aggregation Assay

Objective: Quantify the anti-aggregatory potency of **BW 245C** against ADP-induced aggregation in human Platelet-Rich Plasma (PRP).

Expertise Note: Platelets are highly sensitive to mechanical stress and temperature. Use only plastic or siliconized glass to prevent premature activation. Maintain 37°C strictly during the assay.

Materials:


- Fresh human whole blood (citrated).
- **BW 245C** (dissolved in DMSO, final concentration <0.1%).
- ADP (Adenosine Diphosphate) as agonist.[4]
- Light Transmission Aggregometer (LTA).[4]

Workflow:

- Blood Collection: Draw blood into 3.2% sodium citrate tubes (1:9 ratio). Discard the first 2 mL to avoid tissue factor contamination.
- PRP Preparation: Centrifuge at 200 x g for 15 minutes at room temperature (no brake). Carefully aspirate the upper Platelet-Rich Plasma (PRP) layer.
- PPP Preparation: Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain Platelet-Poor Plasma (PPP) for the blank.

- Normalization: Adjust PRP count to platelets/mL using autologous PPP.
- Pre-Incubation:
 - Aliquot 450 μ L PRP into cuvettes.
 - Add 5 μ L of **BW 245C** (Test) or Vehicle (Control).
 - Incubate at 37°C for 2 minutes.
- Induction: Add 5 μ L ADP (final conc. 5–10 μ M) to induce aggregation.
- Measurement: Record light transmission for 5–7 minutes. 100% transmission = PPP (Full Aggregation).

Visualization: Platelet Assay Workflow



[Click to download full resolution via product page](#)

Figure 2: Step-by-step workflow for Light Transmission Aggregometry (LTA) using **BW 245C**.

Protocol B: In Vivo Hemodynamic Assessment (Rat)

Objective: Assess the systemic hypotensive effects of **BW 245C**.

Causality Check: DP1 activation causes direct smooth muscle relaxation in resistance vessels. To confirm specificity, the protocol should ideally include a pretreatment arm with the antagonist **BW A868C**.

- Anesthesia: Induce with Inactin (thiobutabarbital) or Urethane. Avoid agents that heavily suppress cardiovascular reflexes if autonomic modulation is being studied.
- Instrumentation: Cannulate the femoral artery (for blood pressure monitoring) and femoral vein (for drug administration).
- Stabilization: Allow 30 minutes for blood pressure (MAP) to stabilize.
- Dosing: Administer **BW 245C** as a bolus or infusion.
 - Dose Range: 0.1 – 30 µg/kg i.v.
- Data Acquisition: Continuously record Mean Arterial Pressure (MAP) and Heart Rate (HR).
 - Expected Result: Dose-dependent decrease in MAP.[5] Reflex tachycardia may occur unless baroreflexes are blunted.

References

- Nakajima M, Goh Y, Azuma I, Hayaishi O. Effects of prostaglandin D2 and its analogue, BW245C, on intraocular pressure in humans. Graefes Arch Clin Exp Ophthalmol.[6] 1991;229(5):411-3.[6] [Link](#)
- Gervais A, et al. The D prostanoid receptor agonist BW245C inhibits fibroblast proliferation and bleomycin-induced lung fibrosis in mice. Am J Pathol.[7] 2011;178(2):520-8. [Link](#)
- Townshend-Wong, et al. Structural Basis for Selective DP1 Agonism. Proc Natl Acad Sci U S A. 2021.[1] [Link](#)
- Kusano, et al. Effects of BW245C, a Prostaglandin DP Receptor Agonist, on Systemic and Regional Haemodynamics in the Anaesthetized Rat. Clin Exp Pharmacol Physiol. 2008. [Link](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Molecular basis for ligand recognition and receptor activation of the prostaglandin D2 receptor DP1 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc.ncbi.nlm.nih.gov/)]
- 2. [benthamscience.com](https://www.benthamscience.com/) [[benthamscience.com](https://www.benthamscience.com/)]
- 3. The therapeutic potential of CRT2/DP2 beyond allergy and asthma - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc.ncbi.nlm.nih.gov/)]
- 4. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 5. Effects of BW245C, a prostaglandin dp receptor agonist, on systemic and regional haemodynamics in the anaesthetized rat - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pubmed.ncbi.nlm.nih.gov/)]
- 6. Effects of prostaglandin D2 and its analogue, BW245C, on intraocular pressure in humans - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pubmed.ncbi.nlm.nih.gov/)]
- 7. The D prostanoid receptor agonist BW245C [(4S)-(3-[(3R,S)-3-cyclohexyl-3-hydroxypropyl]-2,5-dioxo)-4-imidazolidineheptanoic acid] inhibits fibroblast proliferation and bleomycin-induced lung fibrosis in mice - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [Technical Guide: BW 245C – Selective DP1 Receptor Agonist[1]]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1258413/docs#technical-guide-bw-245c-selective-dp1-receptor-agonist-1>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)